Cas no 2138268-43-4 (5-amino-1-(pent-4-en-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-amino-1-(pent-4-en-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2138268-43-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6547028
• PubChem ID: 165471854
• Update Time: 2025-06-08

5-amino-1-(pent-4-en-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(pent-4-en-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2138268-43-4
• EN300-1110838

• Inchi： 1S/C9H13N3O2/c1-2-3-4-5-12-6-7(10)8(13)11-9(12)14/h2,6H,1,3-5,10H2,(H,11,13,14)
• InChI Key： ICXCFULZZNPERU-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=CN1CCCC=C)N)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-amino-1-(pent-4-en-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 5-amino-1-(pent-4-en-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2138268-43-4)

5-amino-1-(pent-4-en-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138268-43-4, belongs to the tetrahydropyrimidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its amino and pentenyl substituents, contribute to its distinctive chemical properties and reactivity patterns.

The significance of 5-amino-1-(pent-4-en-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione lies in its potential as a building block for the synthesis of more complex pharmacophores. Researchers have been exploring its utility in the development of novel drugs targeting various diseases, particularly those involving enzymatic pathways and metabolic processes. The presence of both amino and carbonyl groups in its structure allows for versatile functionalization, making it a valuable intermediate in synthetic chemistry.

In recent years, advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and biological targets. Studies have demonstrated that derivatives of 5-amino-1-(pent-4-en-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione exhibit promising inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. These findings have spurred further investigation into its pharmacological profile and potential clinical applications.

The synthesis of 5-amino-1-(pent-4-en-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The pentenyl group introduces a degree of unsaturation that can be exploited for further derivatization, while the tetrahydropyrimidine core provides a scaffold for bioactive molecules. The dione functionality at the 2 and 4 positions adds another layer of reactivity, enabling conjugation with other biomolecules or further functionalization.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity through competitive inhibition or allosteric regulation. Experimental data suggests that certain analogs of 5-amino-1-(pent-4-en-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione can interact with specific binding pockets on target enzymes, thereby altering their catalytic activity. This mechanism has been explored in the context of developing treatments for neurological disorders and chronic inflammatory conditions.

The chemical stability of 5-amino-1-(pent-4-en-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione under various conditions is another critical factor that influences its practical applicability. Research has shown that this compound can be stored under inert atmospheres at controlled temperatures to maintain its integrity. However， exposure to moisture or light may lead to degradation pathways that need to be carefully managed during storage and handling.

From a regulatory perspective， the production and use of 5-amino-1-(pent-4-enyl)-tetrahydropyrimidine derivatives are subject to guidelines designed to ensure safety and efficacy in pharmaceutical applications. Compliance with Good Manufacturing Practices (GMP) is essential to guarantee consistent quality across batches. Additionally， preclinical studies are necessary to assess toxicity profiles and optimize dosing regimens before human trials can commence.

The integration of machine learning techniques into drug discovery has revolutionized the way researchers identify promising candidates like 5-amino-pentenyl-tetrahydropyrimidinone derivatives. Predictive models can now forecast biological activity based on structural features， significantly reducing the time required for hit identification. This approach has been particularly effective in identifying compounds with novel mechanisms of action that might otherwise be overlooked.

In conclusion， 5-amino-pentenyl-tetrahydropyrimidinone (CAS No. 213826843) represents a compelling area of research with far-reaching implications for therapeutic development. Its unique structural attributes， coupled with emerging computational tools， position it as a key candidate for further exploration in medicinal chemistry. As our understanding of biological pathways continues to evolve， compounds like this will play an increasingly vital role in addressing complex diseases through targeted interventions.